2-(Benzylthio)nicotinic acid 2-(Benzylthio)nicotinic acid
Brand Name: Vulcanchem
CAS No.: 112811-90-2
VCID: VC20871978
InChI: InChI=1S/C13H11NO2S/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
SMILES: C1=CC=C(C=C1)CSC2=C(C=CC=N2)C(=O)O
Molecular Formula: C13H11NO2S
Molecular Weight: 245.3 g/mol

2-(Benzylthio)nicotinic acid

CAS No.: 112811-90-2

Cat. No.: VC20871978

Molecular Formula: C13H11NO2S

Molecular Weight: 245.3 g/mol

* For research use only. Not for human or veterinary use.

2-(Benzylthio)nicotinic acid - 112811-90-2

Specification

CAS No. 112811-90-2
Molecular Formula C13H11NO2S
Molecular Weight 245.3 g/mol
IUPAC Name 2-benzylsulfanylpyridine-3-carboxylic acid
Standard InChI InChI=1S/C13H11NO2S/c15-13(16)11-7-4-8-14-12(11)17-9-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,16)
Standard InChI Key OJNZDGDYAXCHPB-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CSC2=C(C=CC=N2)C(=O)O
Canonical SMILES C1=CC=C(C=C1)CSC2=C(C=CC=N2)C(=O)O

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